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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzoic acid

Cat. No.: B1296273 Get Quote

An In-depth Technical Guide to 2-Methoxy-6-methylbenzoic acid (CAS: 6161-65-5)

Introduction
2-Methoxy-6-methylbenzoic acid, with CAS number 6161-65-5, is an organic aromatic

compound classified as a substituted benzoic acid derivative.[1] It is a significant intermediate

in the synthesis of various organic compounds, most notably in the agrochemical and

pharmaceutical industries.[1][2] Its primary recognition comes from its role as a crucial building

block in the manufacturing of metrafenone, a benzophenone-class fungicide.[1] This guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and purification, and an exploration of its biological

relevance.

Chemical and Physical Properties
2-Methoxy-6-methylbenzoic acid is a white crystalline solid under standard conditions.[3] The

molecule consists of a benzene ring substituted with a carboxylic acid group, a methoxy group

at position 2, and a methyl group at position 6.[1] This substitution pattern creates steric effects

that influence its crystallinity and reactivity.[1]
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Property Value Source

CAS Number 6161-65-5 [1][4]

Molecular Formula C₉H₁₀O₃ [1][3]

Molecular Weight 166.17 g/mol [1]

IUPAC Name
2-Methoxy-6-methylbenzoic

acid
[1]

Synonyms

6-Methoxy-o-toluic acid, 2-

Methyl-6-methoxybenzoic acid,

NSC 118167

[1][3]

InChI Key
MICCJGFEXKNBLU-

UHFFFAOYSA-N

Physicochemical Data
Property Value Source

Melting Point 137-138 °C [1][3][5]

139-143 °C [6]

Boiling Point 140 °C (at 18 Torr) [1][7][8]

295.8 °C (at 760 mmHg) [3]

Density 1.168 ± 0.06 g/cm³ [1][3]

Appearance White crystalline solid [3]

Solubility

Soluble in Methanol, Ethanol,

Ethyl Acetate; Insoluble in

Water

[1][3]

pKa 3.74 ± 0.31 (Predicted) [1][3]

Log P ~1.65 [1]

Flash Point 119.4 °C [3]

Refractive Index 1.541 [3]
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Safety and Handling
2-Methoxy-6-methylbenzoic acid is classified as a hazardous substance. It is known to cause

skin irritation and serious eye damage.[6][9] Some sources also indicate it may be harmful if

swallowed and may cause respiratory irritation.[10]

GHS Hazard Information
Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.[6][9]

H318 Causes serious eye damage.[6][9]

H335 May cause respiratory irritation.[10]

Recommended Handling and Storage
Handling: Use in a well-ventilated area with local exhaust.[9] Avoid breathing dust.[10] Wear

appropriate personal protective equipment (PPE), including protective gloves, safety

glasses, and a face shield if necessary.[9] Wash hands thoroughly after handling.[9]

Storage: Store in a tightly closed container in a cool, dark, and dry place.[3][6][9] Keep away

from incompatible materials such as oxidizing agents.[9] Recommended storage

temperature is room temperature or below (<15°C).[3][6]

Experimental Protocols
Synthesis of 2-Methoxy-6-methylbenzoic acid
A common and patented method for synthesizing 2-Methoxy-6-methylbenzoic acid involves a

four-step process starting from 2-methyl-6-nitrobenzoic acid.[11]

Objective: To reduce the nitro group of the starting material to an amino group.

Materials:

Raw Material: 2-methyl-6-nitrobenzoic acid or its methyl ester
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Solvent: Methanol

Hydrogen Source: Hydrogen gas (H₂)

Catalyst: Palladium on carbon (Pd/C) or Platinum on carbon (Pt/C)

Procedure:

The raw material is dissolved in methanol in a suitable reaction vessel.

The catalyst is added to the solution. The weight ratio of raw material to catalyst is typically

between 1:0.02 and 1:0.2.[11]

The vessel is purged and filled with hydrogen gas.

The reaction mixture is stirred under a hydrogen atmosphere until the reduction to 2-

amino-6-methylbenzoic acid (or its ester) is complete, which can be monitored by

techniques like TLC or LC-MS.

Upon completion, the catalyst is removed by filtration. The resulting filtrate is used directly

in the next step.[11]

Objective: To convert the amino group to a hydroxyl group and subsequently esterify the

carboxylic acid.

Materials:

Raw Material: Filtrate from Step 1 (containing 2-amino-6-methylbenzoic acid)

Solvent: Methanol

Diazotization Reagent: Nitroso sulfuric acid or a nitrous acid ester (e.g., nitrite ester

formed from an alcohol with 1-5 carbons).[11]

Procedure:

The filtrate from the previous step is maintained in methanol as the solvent.
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The diazotization reagent is added. The molar ratio of the starting amino compound to the

diazotization reagent is typically 1:1.02-1.5.[11]

The reaction proceeds through a diazonium salt intermediate, which is then hydrolyzed in

the aqueous methanolic solution to form 2-hydroxy-6-methylbenzoic acid.

The acidic conditions and methanol solvent facilitate the esterification of the carboxylic

acid, yielding methyl 2-hydroxy-6-methylbenzoate.[11]

Objective: To convert the hydroxyl group to a methoxy group.

Materials:

Raw Material: Methyl 2-hydroxy-6-methylbenzoate

Methylating Agent: Dimethyl sulfate (DMS)

Base: An appropriate alkali (e.g., sodium hydroxide)

Procedure:

The methyl 2-hydroxy-6-methylbenzoate is dissolved in a suitable solvent.

The base is added, followed by the dropwise addition of dimethyl sulfate.

The reaction is maintained at a temperature between 30-45°C for 1-2 hours.[11]

The reaction yields methyl 2-methoxy-6-methylbenzoate. The progress is monitored until

completion.

Objective: To hydrolyze the methyl ester to the final carboxylic acid product.

Materials:

Raw Material: Methyl 2-methoxy-6-methylbenzoate

Base: Alkali solution (e.g., 30% Sodium Hydroxide)

Acid: Sulfuric acid or Hydrochloric acid for pH adjustment
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Procedure:

The methyl 2-methoxy-6-methylbenzoate is mixed with an aqueous alkali solution.

The mixture is heated to 80-100°C to facilitate hydrolysis.[11]

After the reaction is complete, the solution is cooled.

The pH of the solution is carefully adjusted to 1-3 using an acid, causing the product to

precipitate out of the solution.[1][11]

The solid precipitate is collected by filtration, washed, and dried to yield pure 2-methoxy-
6-methylbenzoic acid.[1][11]

Purification and Analysis
Purification: For high-purity requirements, recrystallization is an effective method. A suitable

solvent system, such as an ethyl ether/petroleum ether or ethanol/water mixture, can be

used.[12] For more challenging separations, flash column chromatography over silica gel is a

powerful alternative.[12]

Analysis: The purity of the final product can be quantitatively assessed using High-

Performance Liquid Chromatography (HPLC).[12] Nuclear Magnetic Resonance (NMR)

spectroscopy is used to confirm the structural integrity, and melting point analysis, where a

sharp melting range indicates high purity, is also a standard method.[12][13]

Applications and Biological Relevance
2-Methoxy-6-methylbenzoic acid is a versatile compound primarily used as a pharmaceutical

and agrochemical intermediate.[2]

Agrochemicals: Its most notable application is as a key precursor in the synthesis of

metrafenone, a highly effective fungicide used to protect crops.[1]

Pharmaceuticals: It serves as a building block in the development of new Active

Pharmaceutical Ingredients (APIs).[2]
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Organic Synthesis: In a laboratory context, it is used as a reagent to explore new chemical

pathways and develop novel compounds.[2]

The biological significance of this compound is indirectly linked to the mechanism of action of

the products synthesized from it. For instance, metrafenone, derived from 2-methoxy-6-
methylbenzoic acid, acts by targeting the cytoskeleton of pathogenic fungi.[1] It disrupts the

actin, leading to damage, abnormal branching of the mycelium, and ultimately, the inhibition of

fungal growth.[1]
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Caption: Synthetic pathway for 2-Methoxy-6-methylbenzoic acid.
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Caption: Conceptual mechanism of action for fungicides derived from the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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